Benzyl isothiocyanate natural sources and biosynthesis
Benzyl isothiocyanate natural sources and biosynthesis
An In-depth Technical Guide to Benzyl Isothiocyanate: Natural Sources and Biosynthesis
For Researchers, Scientists, and Drug Development Professionals
Introduction
Benzyl isothiocyanate (BITC) is a naturally occurring isothiocyanate that has garnered significant interest in the scientific community for its wide range of biological activities.[1][2] Found predominantly in cruciferous vegetables, BITC is recognized for its potential chemopreventive and therapeutic properties, including anti-cancer, anti-inflammatory, and antimicrobial effects.[3][4] This technical guide provides a comprehensive overview of the natural sources of BITC, its biosynthesis, quantitative data on its presence in various plant tissues, detailed experimental protocols for its analysis, and insights into the signaling pathways it modulates.
Natural Sources of Benzyl Isothiocyanate
BITC is not found in its free form in intact plant cells. Instead, it is stored as its precursor, a glucosinolate called glucotropaeolin (also known as benzyl glucosinolate).[5][6] When the plant tissue is damaged, for instance by chewing, cutting, or pest attack, the enzyme myrosinase (a β-thioglucosidase) is released from its separate compartments and hydrolyzes glucotropaeolin to yield BITC.[5][6][7] This defense mechanism is often referred to as the "mustard oil bomb".[5]
The primary natural sources of glucotropaeolin, and consequently BITC, include:
-
Cruciferous Vegetables (Brassicaceae family): This family of plants is a well-known source of various glucosinolates. Garden cress (Lepidium sativum) is particularly rich in glucotropaeolin.[5][8] Other cruciferous vegetables like mustard, horseradish, cabbage, and watercress also contain this compound.[3][9]
-
Papaya (Carica papaya): Papaya, especially its seeds, is a significant and somewhat unique non-cruciferous source of glucotropaeolin.[6][10][11] The leaves and unripe fruit also contain notable amounts.[12]
-
Salvadora persica (Miswak): The roots of this plant, commonly used as natural toothbrushes ("miswak"), contain BITC as a major active component.[13][14]
-
Pilu oil: This oil is another known source of BITC.[10]
-
Alliaria petiolata (Garlic Mustard): This plant is also reported to contain BITC.[10]
Quantitative Data of Benzyl Isothiocyanate and Glucotropaeolin in Natural Sources
The concentration of BITC and its precursor can vary significantly depending on the plant species, cultivar, tissue type, and developmental stage. The following tables summarize quantitative data from various studies.
Table 1: Benzyl Isothiocyanate (BITC) Content in Papaya (Carica papaya) Fruit
| Papaya Cultivar | Tissue | BITC Content (ppm) | Reference |
| Tainung No. 2 | Seed | 342.7 | [15][16] |
| Tainung No. 2 | Pericarp | 45.1 | [15][16] |
| Tainung No. 2 | Pulp | 43.1 | [15][16] |
| Tainung No. 2 | Milk | 19.8 | [15][16] |
| Sunrise | Seed | 141.7 | [15][16] |
| Sunrise | Pericarp | 23.3 | [15][16] |
| Sunrise | Pulp | 21.2 | [15][16] |
| Sunrise | Milk | 15.2 | [15][16] |
Table 2: Glucotropaeolin and BITC Content in Papaya (Carica papaya) Tissues
| Tissue | Glucotropaeolin (µmol/g DW) | BITC after Hydrolysis (µmol/g DW) | Reference |
| Quarter-ripe fruit seeds | ~14 | ~12 | [17] |
| Leaves | ~10 | ~8 | [17] |
| Ripe fruit seeds | ~8 | ~6 | [17] |
| Unripe fruit pulp | ~2 | ~1.5 | [17] |
Table 3: Benzyl Isothiocyanate (BITC) Content in Salvadora persica (Siwak) Roots
| Extraction Condition | BITC Content (% w/w) | Reference |
| Fresh, Chloroform, Maceration | 2.111 - 2.410 | [18] |
| Dry, Chloroform, Maceration | 0.194 - 0.210 | [18] |
| Fresh, Ethanol, Maceration | 0.063 - 0.071 | [18][19] |
Biosynthesis of Benzyl Isothiocyanate
The formation of BITC is a two-step process: the biosynthesis of its precursor, glucotropaeolin, followed by its enzymatic hydrolysis.
Biosynthesis of Glucotropaeolin
The biosynthesis of glucosinolates is a complex pathway involving three main stages:
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Chain Elongation: This step is primarily for aliphatic glucosinolates and is not a major part of the pathway for aromatic glucosinolates like glucotropaeolin.
-
Formation of the Core Glucosinolate Structure: This is the central part of the pathway. For glucotropaeolin, the precursor amino acid is phenylalanine .[5] The pathway involves the conversion of phenylalanine into a thiohydroximic acid, which is then glucosylated and subsequently sulfated to form glucotropaeolin.
-
Secondary Modifications: The core structure can be further modified, leading to the diversity of glucosinolates found in nature.
The following diagram illustrates the general pathway for the biosynthesis of glucotropaeolin from phenylalanine.
Caption: Biosynthesis of Glucotropaeolin from Phenylalanine.
Enzymatic Hydrolysis to Benzyl Isothiocyanate
When plant tissue is disrupted, myrosinase cleaves the glucose moiety from glucotropaeolin, forming an unstable aglycone intermediate.[7] This intermediate spontaneously rearranges to form BITC.[5] The reaction is highly efficient and serves as a rapid defense mechanism for the plant.[5]
The following diagram illustrates the hydrolysis of glucotropaeolin to BITC.
References
- 1. selleckchem.com [selleckchem.com]
- 2. Benzyl isothiocyanate | Antibiotic | Antibacterial | TargetMol [targetmol.com]
- 3. caringsunshine.com [caringsunshine.com]
- 4. Explaining The Various Uses Of Benzyl Isothiocyanate Or BITC [thiophosgene.co.in]
- 5. Glucotropaeolin - Wikipedia [en.wikipedia.org]
- 6. Benzyl isothiocyanate: maximising production in papaya tissue extracts - DPI eResearch Archive (eRA) [era.dpi.qld.gov.au]
- 7. Frontiers | Myrosinase-dependent and –independent formation and control of isothiocyanate products of glucosinolate hydrolysis [frontiersin.org]
- 8. Isothiocyanates | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
- 9. researchgate.net [researchgate.net]
- 10. Benzyl isothiocyanate - Wikipedia [en.wikipedia.org]
- 11. Papaya seed represents a rich source of biologically active isothiocyanate - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Benzyl Glucosinolate Hydrolysis Products in Papaya (Carica papaya) - UMS INSTITUTIONAL REPOSITORY [eprints.ums.edu.my]
- 13. jcsp.org.pk [jcsp.org.pk]
- 14. Benzyl Isothiocyanate, a Major Component from the Roots of Salvadora Persica Is Highly Active against Gram-Negative Bacteria | PLOS One [journals.plos.org]
- 15. Journal of Food and Drug Analysis (JFDA) - Articles & Issues - Food and Drug Administration, Department of Health [fda.gov.tw]
- 16. "Determination of benzyl isothiocyanate in papaya fruit by solid phase " by F. Sheu and Y.-T. Shyu [jfda-online.com]
- 17. researchgate.net [researchgate.net]
- 18. Optimization of the extraction condition for benzyl isothiocyanate contents in Salvadora persica roots “Siwak” - PMC [pmc.ncbi.nlm.nih.gov]
- 19. Quantitative Analysis of Benzyl Isothiocyanate in Salvadora persica Extract and Dental Care Herbal Formulations Using Reversed Phase C18 High-Performance Liquid Chromatography Method - PMC [pmc.ncbi.nlm.nih.gov]
